Cas no 6315-23-7 (ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate)

Ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate is a heterocyclic ester compound featuring a benzimidazole core linked to a propanoate moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where benzimidazole derivatives are valued for their biological activity. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization or formulation. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The compound serves as a key intermediate in the synthesis of more complex molecules, including potential drug candidates or functional materials. Its well-defined reactivity allows for selective modifications, supporting its use in targeted chemical transformations.

ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate structure

6315-23-7 structure

Product Name:ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate

CAS No:6315-23-7

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

MDL:MFCD01191984

CID:958904

PubChem ID:228135

Update Time:2025-11-05

ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole-2-propanoic acid ethyl ester
- 3-(1H-BENZOIMIDAZOL-2-YL)-PROPIONIC ACID ETHYL ESTER
- ethyl 3-(1H-benzimidazol-2-yl)propanoate
- 3-(1H-benzimidazol-2-yl)-propionic acid ethyl ester
- 3-(1H-Benzimidazol-2-yl)-propionsaeure-aethylester
- Bio-0454
- ethyl 3-(1H-benzimidazol-2-yl)-propionate
- ethyl 3-(1H-benzo[d]imidazol-2-yl)propanoate
- ethyl 3-(2-benzimidazolyl)propionate
- NSC20767
- Procodazole ethyl ester
- SureCN944969
- ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate
- HMS2500E14
- NSC-20767
- 1h-benzimidazole-2-propanoic acid, ethyl ester
- MLS000073022
- AKOS000567844
- SCHEMBL944969
- SMR000011376
- 6315-23-7
- STK374975
- JPJXAIMBLLYVCO-UHFFFAOYSA-N
- BRD-K08435925-001-08-0
- SR-01000493863-1
- CCG-20431
- CS-0299109
- Ethyl 3-(1H-benzimidazol-2-yl)propionate
- 791487L0WH
- CHEMBL1527880
- SR-01000493863
- EN300-234733
- DTXSID20281213
- Ethyl 2-benzimidazolepropionate
- Ethyl beta-(2-benzimidazolyl)propionate
- F2145-0447
- UNII-791487L0WH
- Q27266704
- Z762503856
- ETHYL .BETA.-(2-BENZIMIDAZOLYL)PROPIONATE
- MDL： MFCD01191984
- Inchi： 1S/C12H14N2O2/c1-2-16-12(15)8-7-11-13-9-5-3-4-6-10(9)14-11/h3-6H,2,7-8H2,1H3,(H,13,14)
- InChI Key： JPJXAIMBLLYVCO-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1=NC2C=CC=CC=2N1)=O

Computed Properties

Exact Mass: 218.10562
Monoisotopic Mass: 218.105528
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55

Experimental Properties

Density: 1.206
Boiling Point: 426.6°C at 760 mmHg
Flash Point: 211.8°C
Refractive Index: 1.599
PSA: 54.98
LogP: 2.05860

ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E903310-10mg	ethyl 3-(1H-benzimidazol-2-yl)propanoate	6315-23-7		10mg	$ 50.00	2022-06-05
TRC	E903310-50mg	ethyl 3-(1H-benzimidazol-2-yl)propanoate	6315-23-7		50mg	$ 135.00	2022-06-05
TRC	E903310-100mg	ethyl 3-(1H-benzimidazol-2-yl)propanoate	6315-23-7		100mg	$ 210.00	2022-06-05
Enamine	EN300-234733-0.05g	ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate	6315-23-7	95%	0.05g	$407.0	2024-06-19
Enamine	EN300-234733-0.1g	ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate	6315-23-7	95%	0.1g	$427.0	2024-06-19
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Enamine	EN300-234733-2.5g	ethyl 3-(1H-1,3-benzodiazol-2-yl)propanoate	6315-23-7	95%	2.5g	$949.0	2024-06-19
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